Cas no 61503-78-4 (3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide)
61503-78-4 structure
Product Name:3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
CAS No:61503-78-4
MF:C12H27NO7
MW:297.345284700394
CID:476924
PubChem ID:71395166
Update Time:2025-04-19
3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide
- 2-[2-(2-hydroxyethoxy)ethoxy]-N-[2-[2-(2-hydroxyethoxy)ethoxy]ethyl]ethanamine oxide
- 2-[2-(2-Hydroxyethoxy)ethoxy]-N-{2-[2-(2-hydroxyethoxy)ethoxy]ethyl}ethan-1-amine N-oxide
- 61503-78-4
- DTXSID20816802
-
- Inchi: 1S/C12H27NO7/c14-3-7-19-11-9-17-5-1-13(16)2-6-18-10-12-20-8-4-15/h13-15H,1-12H2
- InChI Key: OMOGKPLWMZSITE-UHFFFAOYSA-N
- SMILES: O(CCOCCO)CC[NH+](CCOCCOCCO)[O-]
Computed Properties
- Exact Mass: 297.17881
- Monoisotopic Mass: 297.17875220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 98.9Ų
Experimental Properties
- PSA: 104.88
3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
61503-78-4 (3,6,12,15-Tetraoxa-9-azaheptadecane-1,17-diol, 9-oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk